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Introduction

GSK805 is a potent and orally bioavailable inhibitor of Retinoic acid receptor-related orphan
receptor gamma t (RORyt).[1][2] RORVyt is a key transcription factor that governs the
differentiation of T helper 17 (Th17) cells, a subset of T cells implicated in the pathogenesis of
various autoimmune and inflammatory diseases.[3] By acting as an inverse agonist, GSK805
effectively suppresses the transcriptional activity of RORyt, leading to reduced production of
pro-inflammatory cytokines such as Interleukin-17 (IL-17).[3][4] These application notes provide
detailed protocols for the dissolution and use of GSK805 in cell culture-based assays.

Mechanism of Action

GSKB805 selectively targets RORyt, a nuclear receptor crucial for the lineage determination of
Th17 cells.[3][4] In its active state, RORyt binds to specific DNA response elements in the
promoter regions of target genes, including IL17A and IL17F, and recruits coactivators to
initiate transcription. GSK805 binds to the ligand-binding domain of RORyt, promoting a
conformational change that favors the recruitment of corepressors over coactivators. This
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inhibition of RORyt-mediated transcription results in a significant reduction of Th17 cell
differentiation and their effector functions.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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